Cas no 1346697-27-5 (Tert-butyl (2-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)ethyl)carbamate)

• Product Name: Tert-butyl (2-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)ethyl)carbamate
• CAS No: 1346697-27-5
• MF: C₁₈H₂₉BN₂O₅
• MW: 364.244265317917
• CID: 2190046
• PubChem ID: 71304608
• Update Time: 2025-06-08

Tert-butyl (2-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (2-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)ethyl)carbamate
• tert-butyl N-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]oxyethyl]carbamate
• tert-butyl (2-((4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-2-yl)oxy)ethyl)carbamate
• starbld0018594
• DTXSID601105578
• TERT-BUTYL N-(2-{[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-YL]OXY}ETHYL)CARBAMATE
• J-524347
• 1346697-27-5
• SB83638
• Carbamic acid, N-[2-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]oxy]ethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C18H29BN2O5/c1-16(2,3)24-15(22)21-10-11-23-14-12-13(8-9-20-14)19-25-17(4,5)18(6,7)26-19/h8-9,12H,10-11H2,1-7H3,(H,21,22)
• InChI Key： WJYZQKXJQZLJMQ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)OCCNC(=O)OC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 364.2169522g/mol
• Monoisotopic Mass: 364.2169522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on Tert-butyl (2-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)ethyl)carbamate

Tert-butyl (2-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)ethyl)carbamate: Chemical Structure and Applications

The compound with CAS No. 1346697-27-5, known as Tert-butyl (2-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)ethyl)carbamate, is a highly specialized organic compound with a complex structure. This compound is characterized by its tert-butyl carbamate group and a boron-containing moiety, which are key features that contribute to its unique chemical properties. The molecule's structure includes a pyridine ring substituted with an oxyethyl group and a dioxaborolane ring system. These structural elements make it a valuable compound in various fields of organic chemistry and materials science.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, the dioxaborolane group within its structure has been shown to enhance the thermal stability and mechanical properties of polymers when incorporated into polymer matrices. This finding aligns with the growing demand for high-performance materials in industries such as aerospace and electronics. Furthermore, the tert-butyl carbamate group has been found to improve the solubility of the compound in organic solvents, making it easier to process and integrate into composite materials.

In addition to its material science applications, this compound has also shown promise in medicinal chemistry. The pyridine ring and its substituents provide a platform for designing bioactive molecules with potential therapeutic applications. Researchers have explored its ability to act as a precursor for synthesizing biologically active compounds through various reaction pathways. For example, the dioxaborolane group can undergo cross-coupling reactions with aryl halides under palladium catalysis, enabling the construction of complex molecular frameworks that are relevant to drug discovery.

The synthesis of Tert-butyl (2-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)ethyl)carbamate involves a multi-step process that combines principles from organometallic chemistry and boron chemistry. The key steps include the formation of the dioxaborolane ring system through a [3+1] cycloaddition reaction and subsequent functionalization to introduce the tert-butyl carbamate group. This synthetic route demonstrates the versatility of boron-containing compounds in modern organic synthesis.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradation under aerobic conditions due to the presence of labile groups such as the tert-butyl ester moiety. However, further research is needed to optimize its environmental profile while maintaining its desirable chemical properties.

In conclusion, Tert-butyl (2-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)oxy)ethyl)carbamate is a versatile compound with significant potential in multiple fields. Its unique structure enables applications ranging from advanced materials development to medicinal chemistry. As research continues to uncover new properties and uses for this compound